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Introduction

S-(2-oxopentadecyl)-CoA is a synthetic, non-hydrolyzable analog of myristoyl-CoA, the
activated form of the 14-carbon saturated fatty acid, myristic acid.[1] Its key structural feature is
the replacement of the labile thioester bond with a stable thioether linkage, rendering it
resistant to enzymatic cleavage by acyltransferases.[1] This property makes S-(2-
oxopentadecyl)-CoA an invaluable tool for studying enzymes that utilize myristoyl-CoA as a
substrate, most notably N-myristoyltransferase (NMT).

NMT is a crucial enzyme that catalyzes the attachment of a myristoyl group to the N-terminal
glycine of a wide range of cellular proteins. This co-translational and post-translational
modification, known as N-myristoylation, is vital for protein localization, signal transduction, and
the structural integrity of proteins. Consequently, NMT has emerged as a promising therapeutic
target for various diseases, including cancer, and infectious diseases caused by fungi and

viruses.

These application notes provide detailed information on the handling, storage, and
experimental use of S-(2-oxopentadecyl)-CoA as a potent and specific inhibitor of N-
myristoyltransferase.
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Chemical and Physical Properties

Property Value Reference
Molecular Formula C36H64N7017P3S [1]
Molecular Weight 991.9 g/mol [1]

[[(2R,3S,4R,5R)-5-(6-
aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-
ylmethoxy-hydroxyphosphoryl]
IUPAC Name [3-hydroxy-2,2-dimethyl-4-oxo-  [1]
4-[[3-0x0-3-[2-(2-
oxopentadecylsulfanyl)ethylam
ino]propylJamino]butyl]
hydrogen phosphate

White to off-white powder
Appearance General knowledge
(presumed)

) >95% (typical for research-
Purity General knowledge
grade compounds)

Handling and Storage

Proper handling and storage of S-(2-oxopentadecyl)-CoA are critical to maintain its integrity
and ensure experimental reproducibility. While specific stability data for S-(2-oxopentadecyl)-
CoAis not extensively published, the following recommendations are based on best practices
for handling similar long-chain fatty acyl-CoA analogs.

1. Storage:

e Long-term Storage (Powder): The lyophilized powder should be stored at -20°C or below in a
tightly sealed, desiccated container. Under these conditions, the compound is expected to be
stable for at least one year.

o Short-term Storage (Solution): Aqueous solutions of S-(2-oxopentadecyl)-CoA are not
recommended for long-term storage due to the potential for hydrolysis of the phosphate
groups, although the thioether bond is stable. It is advisable to prepare agueous solutions
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fresh for each experiment. If short-term storage is necessary, store at -20°C for no longer
than a few days.

. Reconstitution:

Solubility: S-(2-oxopentadecyl)-CoA is soluble in aqueous buffers. For other acyl-CoAs,
solubility in water is reported to be up to 50 mg/mL. Solubility can be enhanced by gentle
warming and sonication. It is also soluble in mixtures of chloroform:methanol:water (e.g.,
80:20:2 viIviv).

Preparation of Stock Solutions:

o Allow the vial of S-(2-oxopentadecyl)-CoA powder to equilibrate to room temperature
before opening to prevent condensation.

o Weigh the desired amount of powder in a sterile microcentrifuge tube.

o Add the appropriate volume of sterile, nuclease-free water or a suitable buffer (e.g., 50
mM HEPES, pH 7.4) to achieve the desired stock concentration.

o Vortex briefly to mix. If necessary, sonicate in a water bath for a few minutes to aid
dissolution.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
. Safety Precautions:

As with any chemical reagent, standard laboratory safety practices should be followed. Wear
appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the
affected area thoroughly with water.

Consult the Material Safety Data Sheet (MSDS) for the specific product for detailed safety
information. If a specific MSDS is not available, handle with the caution appropriate for a
novel chemical substance.
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Application: Inhibition of N-Myristoyltransferase
(NMT)

S-(2-oxopentadecyl)-CoA is a potent competitive inhibitor of N-myristoyltransferase. It binds to
the myristoyl-CoA binding site of the enzyme, preventing the binding of the natural substrate
and subsequent myristoylation of target proteins.

Quantitative Data: NMT Inhibition

The inhibitory potency of S-(2-oxopentadecyl)-CoA against NMT has been determined in
various studies.

Inhibitor
Enzyme Source Assay Type Dissociation Reference
Constant (Ki)

Human NMT1 In vitro enzyme assay 24 nM [2]

Not Specified Not Specified 14.7 +2.2 nM

Signaling Pathway Diagram
The following diagram illustrates the mechanism of NMT inhibition by S-(2-oxopentadecyl)-
CoA.
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Prepare Reagents:
- NMT Enzyme
- S-(2-oxopentadecyl)-CoA (Inhibitor)
- [3H]Myristoyl-CoA
- Peptide Substrate
- Assay Buffer

Y

Set up Reaction Mixtures:
- Add Assay Buffer, NMT, and Inhibitor (or vehicle)
- Pre-incubate

Y

Initiate Reaction:
- Add [3H]Myristoyl-CoA and Peptide Substrate

Y

Encubate at 30°C for 30 mirD

Y

Stop Reaction:
- Spot reaction mixture onto P81 filter paper

Y

Wash Filters:
- Wash with Stop Solution to remove unbound [3H]Myristoyl-CoA

Y

Quantify:
- Place filters in scintillation vials with cocktail
- Measure radioactivity using a scintillation counter

Y

Analyze Data:
- Determine % inhibition and calculate IC50/Ki
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Prepare Reagents:
- NMT Enzyme
- S-(2-oxopentadecyl)-CoA (Inhibitor)
- [3H]Myristoyl-CoA
- Biotinylated Peptide Substrate
- SPA Beads

Y

Set up Reaction Mixtures:
- Add Assay Buffer, NMT, Inhibitor, [3H]Myristoyl-CoA, and Biotinylated Peptide

Y

Encubate at 30°C for 30 miD

Y

Stop Reaction and Capture:
- Add Stop Solution and Streptavidin-SPA beads

Y
Encubate for 30 min to allow captura

Y

[Centrifuge plate to pellet beadg

Y

Read Plate:
- Measure scintillation signal in a microplate counter

Y

Analyze Data:
- Determine % inhibition and calculate IC50/Ki
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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